Cas no 4876-14-6 (2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride)
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride
- 2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propionic acid hydrochloride
- 3-(2-Oxo-1,2-dihydro-4-quinolinyl)-DL-alanine Hydrochloride
- 2-Amino-3-(1,2-dihydro-2-oxoquinoline-4-yl)propanoic acid hydrochloride
- 2-Amino-3-(1,2-dihydro-2-oxoquinoline-4-yl)propionic Acid Hydrochloride
- 2-Amino-3-(2-quinolon-4-yl)propionic acid hydrochloride
- 4-(6-CHLOROPYRIDAZIN-3-YL)PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- DL-3-(1,2-Dihydro-2-oxo-quinoline-4-yl)alanine hydrochloride
- 2-amino-3-(2-oxo-1,2-dihydro-quinolin-4-yl)-propionic acid hydrochloride
- DL-3-(1,2-Dihydro-2-oxo-quinoline-4-yl)alanine HCl
- (S)-2-Amino-3-
- 3-(1,2-Dihydro-2-oxo-quinoline-4-yl)-DL-alanine HCl
- CS-W021544
- 4-Quinolinepropanoic acid, a-amino-1,2-dihydro-2-oxo-,monohydrochloride, (A+/-)-
- FT-0635470
- A827601
- PD197122
- 2-amino-3-(2-oxo-1H-quinolin-4-yl)propanoic acid;hydrochloride
- FT-0727384
- dl-3-(1,2-dihydro-2-oxo-quinoline-4-yl)alaninehydrochloride
- AKOS015848202
- EN300-7370783
- J-006145
- 2-Amino-3-(1,2-dihydro-2-oxo-4-quinolineyl)propionic acid Hydrochloride
- O0468
- 132210-24-3
- 4876-14-6
- 3-(1,2-Dihydro-2-oxoquinoline-4-yl)alanine hydrochloride
- 2-amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid HCl
- SCHEMBL4650838
- 2-amino-3-[2(1h)-quinolinon-4-yl]-propinonic acid hcl
- 2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoicacidhydrochloride
- 2-amino-3-(1,2-dihydro-2-oxo-4-quinolyl)propionic acid hydrochloride
- HY-W040804
- 2-Amino-3-(2-oxo-1 pound not2-dihydroquinolin-4-yl)propanoic acid hydrochloride
- MPTXVJCCTVAVNL-UHFFFAOYSA-N
- 2-amino-3-(1,2-dihydro-2-oxo-4-quinolineyl)propionic acid hcl
- DS-0576
- (2S)-2-amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride
- 4-Quinolinepropanoic acid, a-amino-1,2-dihydro-2-oxo-,monohydrochloride, (+/-)-
- DB-020378
- 2-Amino-3-[2(1H)-Quinolinon-4-Yl]Propanoic Acid HCl
- DA-12317
- DB-020379
- 1,2-Dihydro-2-oxo-4-quinolinealanine Hydrochloride; a-Amino-ss-[4-(1,2-dihydro-2-oxoquinoline)]propionic Acid Hydrochloride; a-Amino-1,2-dihydro-2-oxo-4-quinolinepropanoic Acid Hydrochloride; 2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic Acid Hydrochloride
-
- MDL: MFCD07787426
- Inchi: 1S/C12H12N2O3.ClH/c13-9(12(16)17)5-7-6-11(15)14-10-4-2-1-3-8(7)10;/h1-4,6,9H,5,13H2,(H,14,15)(H,16,17);1H
- InChI Key: MPTXVJCCTVAVNL-UHFFFAOYSA-N
- SMILES: Cl.O=C1C=C(C2C=CC=CC=2N1)CC(C(=O)O)N
Computed Properties
- Exact Mass: 268.06100
- Monoisotopic Mass: 268.0614700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 365
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.4
Experimental Properties
- Melting Point: 225°C(lit.)
- Boiling Point: 522.7°Cat760mmHg
- Flash Point: 269.9°C
- PSA: 96.18000
- LogP: 1.98480
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P264; P270; P301+P312; P330; P501
- Safety Instruction: H303+H313+H333
- Storage Condition:0-10°C
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A609245-1g |
2-Amino-3-(1,2-dihydro-2-oxoquinoline-4-yl)propionic Acid Hydrochloride |
4876-14-6 | 1g |
$ 85.00 | 2023-09-08 | ||
| TRC | A609245-5g |
2-Amino-3-(1,2-dihydro-2-oxoquinoline-4-yl)propionic Acid Hydrochloride |
4876-14-6 | 5g |
$ 215.00 | 2022-06-08 | ||
| TRC | A609245-25g |
2-Amino-3-(1,2-dihydro-2-oxoquinoline-4-yl)propionic Acid Hydrochloride |
4876-14-6 | 25g |
$ 425.00 | 2022-06-08 | ||
| TRC | A609245-50g |
2-Amino-3-(1,2-dihydro-2-oxoquinoline-4-yl)propionic Acid Hydrochloride |
4876-14-6 | 50g |
$ 770.00 | 2023-04-19 | ||
| Fluorochem | 041054-1g |
DL-3-(1,2-Dihydro-2-oxo-quinoline-4-yl)alaninehydrochloride |
4876-14-6 | 97% | 1g |
£20.00 | 2022-03-01 | |
| Fluorochem | 041054-5g |
DL-3-(1,2-Dihydro-2-oxo-quinoline-4-yl)alaninehydrochloride |
4876-14-6 | 97% | 5g |
£44.00 | 2022-03-01 | |
| Fluorochem | 041054-25g |
DL-3-(1,2-Dihydro-2-oxo-quinoline-4-yl)alaninehydrochloride |
4876-14-6 | 97% | 25g |
£131.00 | 2022-03-01 | |
| Fluorochem | 041054-100g |
DL-3-(1,2-Dihydro-2-oxo-quinoline-4-yl)alaninehydrochloride |
4876-14-6 | 97% | 100g |
£328.00 | 2022-03-01 | |
| AstaTech | 28430-5/G |
2-AMINO-3-(2-OXO-1,2-DIHYDROQUINOLIN-4-YL)PROPANOIC ACID HYDROCHLORIDE |
4876-14-6 | 97% | 5/G |
$39 | 2022-06-02 | |
| AstaTech | 28430-25/G |
2-AMINO-3-(2-OXO-1,2-DIHYDROQUINOLIN-4-YL)PROPANOIC ACID HYDROCHLORIDE |
4876-14-6 | 97% | 25g |
$17 | 2023-09-18 |
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride
Introduction to 2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride (CAS No. 4876-14-6)
2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride, identified by its Chemical Abstracts Service (CAS) number 4876-14-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The structural framework of this molecule incorporates both an amino acid derivative and a quinoline scaffold, which are known for their diverse pharmacological properties.
The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. The presence of the 2-oxo-1,2-dihydroquinolin-4-yl moiety is particularly noteworthy, as quinoline derivatives have been widely studied for their antimicrobial, antimalarial, and anticancer properties. This moiety contributes to the compound's ability to interact with biological targets, making it a valuable candidate for further exploration.
In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the structural features of 2-amino acids and heterocyclic compounds. The combination of these elements in 2-amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride suggests potential applications in treating a range of diseases, including those involving inflammation and metabolic disorders. The quinoline scaffold, in particular, has been implicated in modulating enzyme activity and cellular signaling pathways, which are critical targets for many therapeutic interventions.
Current research in this area has highlighted the compound's potential as a bioactive molecule. Studies have demonstrated that derivatives of quinoline can exhibit inhibitory effects on various enzymes and receptors involved in pathophysiological processes. For instance, modifications to the quinoline ring can alter its binding affinity to target proteins, thereby influencing its pharmacological activity. The propanoic acid moiety further contributes to the compound's versatility, allowing for additional functionalization and derivatization to enhance its therapeutic profile.
The synthesis of 2-amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to construct the complex molecular framework efficiently. The hydrochloride salt formation is a critical step in optimizing the compound's physicochemical properties for pharmaceutical applications.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride and its biological targets. These studies have provided insights into the compound's binding affinity, specificity, and potential side effects. By leveraging computational methods such as molecular dynamics simulations and docking studies, researchers can predict how this molecule will behave within biological systems.
The pharmacokinetic properties of this compound are also under investigation to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Understanding these parameters is essential for determining the optimal dosing regimen and minimizing potential adverse effects. Preclinical studies have begun to explore the compound's efficacy in animal models of inflammation and metabolic disorders, providing preliminary evidence of its therapeutic potential.
In conclusion,2-amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound,CAS No. 4876-14-6 will remain a key reference point for scientists exploring its potential benefits.
4876-14-6 (2-Amino-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)